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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core of Neogen's genomic solutions for livestock,
offering a comprehensive overview for researchers, scientists, and professionals in drug
development. Delving into the technology, data presentation, and experimental underpinnings
of these tools, this document aims to provide a deeper understanding of their application in
advancing animal genetics and health.

Introduction to Neogen's Livestock Genomics

Neogen is a prominent provider of genomic services to the global livestock industry.[1] Their
solutions are designed to aid producers in making more informed selection, breeding, and
management decisions to enhance the quality and efficiency of their herds.[2] The core of their
offering revolves around two main product lines: Igenity® profiles, which provide genetic merit
predictions for a variety of traits, and GeneSeek® Genomic Profiler™ (GGP) arrays, which are
high-density SNP chips used for genotyping.[2][3] These tools are utilized across beef and
dairy cattle, swine, and sheep to unlock the genetic potential of each animal.[2]

The genomic profiles developed by Neogen allow for the strategic selection of cattle that align
with specific operational and environmental goals. This is achieved by providing tangible results
that help differentiate the value of cattle and facilitate improvement with each generation. By
identifying the genetic potential for key traits, from calving ease to carcass weight, producers
can reduce uncertainty and mitigate risks in their operations.
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Core Technologies: SNP Genotyping Arrays

Neogen's genomic solutions are built upon Single Nucleotide Polymorphism (SNP) genotyping
technology. They partner with Illumina, a leader in sequencing and array technology, to offer a
range of GeneSeek Genomic Profiler (GGP) arrays. These arrays are customized for various
livestock species and leverage Illumina'’s Infinium® array technology with GeneSeek's custom
content to enable accurate genotyping for selection and breeding.

The GGP arrays are developed by leading agricultural researchers and utilize thousands of
industry-validated SNP markers. These specialty whole-genome arrays are designed for a
variety of applications including SNP profiling, marker-assisted selection, disease diagnostics,
and identity management.

Data Presentation: Quantitative Trait Information

Neogen's Igenity® profiles report on a wide array of economically important traits. The results
are often presented as a simple 1 to 10 score, making them easy to interpret for producers. A
higher score generally indicates a higher genetic potential for that specific trait, although for
some traits, a lower score may be more desirable. This scoring system allows for the
straightforward ranking of animals based on their genetic merit for various maternal,
performance, and carcass traits.

Below are tables summarizing the key traits evaluated by some of Neogen's flagship genomic
profiles for beef and dairy cattle.

Igenity® Beef Profile Traits
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Trait Category

Trait Name Description

Maternal

Predicts the variation in birth
Birth Weight (BW) weight a heifer or bull will pass

to its offspring.

Calving Ease Direct (CED)

Percentage of unassisted
births, indicating the probability
a calf will be born unassisted

out of a first-calf heifer.

Calving Ease Maternal (CEM)

The probability a first-calf
heifer will calve unassisted,

considering all genetic factors.

Stayability (STAY)

The chance a heifer will remain
in the herd as a productive
cow until at least six years of

age.

Heifer Pregnancy (HPG)

A heifer's potential to conceive
during the breeding season

relative to other heifers.

Docility (DOC)

The animal's genetic potential
to be calm or have calm

offspring.

Expressed as pounds of calf

An indicator of feed efficiency;

the difference in daily feed

Milk (M) weaning weight affected by the
milk production of a calf's dam.
Performance Residual Feed Intake (RFI)

consumption to achieve the

same level of daily gain.

Average Daily Gain (ADG)

Identifies an animal's genetic
potential for post-weaning

growth.
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Weaning Weight (WW)

Predicts the difference in 205-
day weight.

Scrotal Circumference (SC)

An indicator of fertility in

replacement females.

Yearling Weight (YW)

Predicts the difference in 365-
day weight.

Carcass

Tenderness (TEND)

Genetic potential for carcass
tenderness as measured by
the Warner-Bratzler Shear

Force test.

Marbling (MARB)

Predicts the genetic potential
for the amount of intramuscular
fat.

Ribeye Area (REA)

Predicts the genetic potential
for the size of the ribeye

muscle.

Fat Thickness (FAT)

Predicts the genetic potential

for the amount of external fat.

Hot Carcass Weight (HCW)

Predicts the genetic potential
for the weight of the carcass

after slaughter.

Igenity® Dairy Profile Traits (Igenity® Basic)
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Trait Category

Trait Name

Description

Health & Fertility

Productive Life

Predicts the length of time a
cow will remain productive in
the herd.

Fertility

An animal's potential for
fertility, measured in pregnancy

rate.

Somatic Cell Score (SCS)

An indicator of the potential for

mastitis.
Related to productive life, with
lower dairy form being
Conformation Dairy Form associated with less
susceptibility to metabolic and
reproductive problems.
] o Genetic potential for the
Production Milk Yield )
volume of milk produced.
Genetic potential for the
Fat ) )
amount of fat in the milk.
Genetic potential for the
Fat (%) . .
percentage of fat in the milk.
) Genetic potential for the
Protein

amount of protein in the milk.

Protein (%)

Genetic potential for the
percentage of protein in the

milk.

Milk Proteins

Kappa Casein

A milk protein variant important

for cheese production.

Beta Casein

Includes variants such as Al
and A2.

Beta Lactoglobulin

A major whey protein in milk.
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] ) Bovine Leukocyte Adhesion
Recessive Traits BLAD o
Deficiency.

Deficiency of Uridine
DUMPS
Monophosphate Synthase.

Experimental Protocols

While Neogen does not publicly provide detailed, step-by-step laboratory protocols for their
proprietary genomic solutions, a general workflow can be compiled from their documentation
and peer-reviewed research that has utilized their products.

Sample Collection and Submission

Neogen provides guidelines for the collection of various sample types for DNA analysis. The
quality of the DNA testing starts with the quality of the sample.

o Tissue Sampling Units (TSUs): A common method for collecting a tissue sample from the ear
of an animal.

o Blood Samples: Can be collected on specialized blood cards or in EDTA tubes.
o Hair Samples: Hair follicles are a source of DNA.
e Semen Samples: Can also be used for DNA extraction.

Samples are submitted to Neogen's laboratories with a completed submission form that
includes animal identification information.

DNA Extraction and Genotyping

Upon receipt at the laboratory, DNA is extracted from the submitted samples. The extracted
DNA is then genotyped using one of Neogen's GeneSeek® Genomic Profiler™ (GGP) arrays
on an lllumina platform.

A peer-reviewed study utilizing the GeneSeek Genomic Profiler (GGP) Bos indicus 50K panel
provides insight into a typical genotyping and quality control protocol:
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e Genotyping: Genomic DNA is genotyped using the specified GGP SNP panel.

o Genotype Calling: Genotype calling is performed using software such as GenomeStudio,
with a GenCall Score threshold of 0.15 or greater.

o SNP Quality Control: SNPs are typically excluded from analysis based on the following
criteria:

o Unknown genomic position.

o Monomorphic (no variation).

o Minor Allele Frequency (MAF) below a certain threshold (e.g., < 0.05).
o Location on sex chromosomes.

o Call rate below a certain threshold (e.g., < 95%).

o Significant deviation from Hardy-Weinberg equilibrium (e.g., p < 107°).

Data Analysis and Interpretation

The raw genotype data from the SNP arrays undergoes a bioinformatics pipeline to generate
the final genomic predictions and trait scores. While the specifics of Neogen's proprietary
algorithms are not public, the general process involves several key steps.

Imputation

For lower-density SNP panels, imputation is used to infer the genotypes of a larger number of
SNPs that are present on higher-density panels. This process increases the amount of
genomic information available for each animal. The GeneSeek Genomic Profiler (GGP) chips
are designed to have additional SNPs to improve imputation accuracy. For example, the GGP
Bovine 100K has an average imputation accuracy to the Illlumina Bovine HD of >99.5% in both
Angus and Holstein animals.

Genomic Prediction
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Genomic predictions for various traits are calculated using statistical models that relate the
SNP genotypes to the observed phenotypes in a large reference population. These models
estimate the effect of each SNP on a given trait. The sum of these effects for an individual
animal provides its genomic estimated breeding value (GEBV).

Conversion to Igenity® Scores

The calculated GEBVs are then converted into the user-friendly 1 to 10 Igenity® scores. This
scoring system provides a simplified way to compare the genetic merit of different animals
within a population.

Visualizing Workflows and Pathways

To better illustrate the processes involved in Neogen's genomic solutions, the following
diagrams have been created using the Graphviz DOT language.

Experimental and Data Analysis Workflow

Sample Collection & Submission Laboratory Analysis Bioinformatics & Data Analysis Reporting

Sample Collection Sample Submission SNP Genotyping Genomic Prediction Conversion to Customer Report
(TSU, Blood, Hair, Semen) l with Animal 1D DNA Extraction GGP Array) Genotype Quality Control Genotype Imputation (GEBV Calculation) Igenity® Scores (1-10) (Trait Scores & Indexes)

Click to download full resolution via product page

Caption: A high-level overview of the workflow from sample collection to the final genomic
report.

Logical Relationship of Genomic Data Components
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Caption: The logical progression and relationship between different forms of genomic data.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b8528818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Example Signhaling Pathway: Metabolic Pathways
Associated with Beef Tenderness

Based on a study that integrated genomic and metabolomic data in Nellore cattle, it is possible
to visualize some of the metabolic pathways associated with genetic selection for meat
tenderness. The study identified associations between specific SNPs and metabolites,
suggesting that genetic selection for tenderness can influence metabolic profiles.

In the group of animals with favorable genetics for tenderness, there was an enrichment of the
phenylalanine, tyrosine, and tryptophan biosynthesis pathway, and the phenylalanine
metabolism pathway. In contrast, the group with unfavorable genetics for tenderness showed
enrichment in the alanine, aspartate, and glutamate metabolism pathway, and the glyoxylate
and dicarboxylate metabolism pathway.

Favorable Tenderness Genetics Unfavorable Tenderness Genetics

Favorable SNPs Unfavorable SNPs

Metabolites Metabolites
(e.g., Phenylalanine, Tyrosine, Succinate) (e.g., Pyruvate, Creatinine, Glutamine)

. : Alanine, Aspartate, Glyoxylate &
e Glutamate Metabolism Dicarboxylate Metabolism

Phenylalanine, Tyrosine,
Tryptophan Biosynthesis

Click to download full resolution via product page
Caption: Metabolic pathways associated with genetic merit for beef tenderness.

Conclusion

Neogen's genomic solutions provide a powerful suite of tools for the modern livestock industry.
By leveraging advanced SNP genotyping technologies, they offer valuable insights into the
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genetic merit of individual animals for a wide range of economically important traits. While the
proprietary nature of their specific experimental protocols and data analysis pipelines limits a
full, in-depth technical disclosure, this guide has synthesized the available information from
public sources and peer-reviewed research to provide a comprehensive overview for the
scientific community. The continued advancement and application of these genomic
technologies hold significant promise for accelerating genetic progress, improving animal
health and welfare, and enhancing the sustainability of livestock production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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